Cas no 2763779-72-0 (Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate
• CAS No: 2763779-72-0
• MF: C₁₇H₂₇NO₅
• MW: 325.399985551834
• CID: 5559814
• PubChem ID: 165997217
• Update Time: 2025-10-21

Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37364387
• tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate
• 2763779-72-0
• Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate

• Inchi： 1S/C17H27NO5/c1-6-22-14(20)17(7-11(2)8-17)13(19)12-9-18(10-12)15(21)23-16(3,4)5/h12-13,19H,2,6-10H2,1,3-5H3
• InChI Key： NIKXJFFGOMJCHJ-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OC(C)(C)C)C1)C1(C(=O)OCC)CC(=C)C1

Computed Properties

• Exact Mass: 325.18892296g/mol
• Monoisotopic Mass: 325.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate (CAS No. 2763779-72-0)

The compound Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate (CAS No. 2763779-72-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of functional groups, including a tert-butyl ester, an ethoxycarbonyl moiety, and a methylidenecyclobutyl ring, which contribute to its distinct reactivity and potential applications. Researchers are particularly interested in its role as a building block for the synthesis of complex heterocycles and its utility in drug discovery programs.

In recent years, the demand for novel azetidine-based compounds has surged due to their prominence in the development of bioactive molecules. The presence of the azetidine ring in Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate makes it a valuable scaffold for designing inhibitors targeting enzymes such as kinases and proteases. This aligns with the growing trend in precision medicine and targeted therapy, where researchers seek to optimize molecular interactions for enhanced efficacy and reduced side effects.

The methylidenecyclobutyl group in this compound is another focal point for synthetic chemists. Cyclobutane derivatives are increasingly explored for their conformational rigidity and ability to improve pharmacokinetic properties. This has led to a spike in searches for cyclobutane-based drug candidates and strained ring systems in medicinal chemistry, reflecting the broader interest in leveraging ring strain for therapeutic advantage. The compound’s hydroxy and ethoxycarbonyl functionalities further enhance its versatility, enabling derivatization for structure-activity relationship (SAR) studies.

From a synthetic perspective, Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate serves as a key intermediate in multi-step organic transformations. Its tert-butyloxycarbonyl (Boc) protecting group is widely used in peptide synthesis and fragment coupling reactions, making it relevant to researchers working on peptide mimetics and proteolysis-targeting chimeras (PROTACs). These areas are currently trending in drug discovery, as evidenced by frequent queries about Boc-protection strategies and PROTAC design principles in scientific literature and online forums.

Another hot topic tied to this compound is its potential role in green chemistry applications. The push for sustainable synthesis methods has driven interest in compounds that can be functionalized efficiently with minimal waste. The ethoxycarbonyl group, for instance, is amenable to hydrolysis or transesterification under mild conditions, aligning with the principles of atom economy and catalytic efficiency. This resonates with the increasing number of searches for eco-friendly synthetic routes and biodegradable intermediates in chemical databases.

In the context of analytical characterization, Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate presents intriguing challenges and opportunities. Advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are often employed to confirm its structure and purity. These methods are frequently searched by chemists seeking to validate novel compounds, underscoring the importance of robust analytical protocols in modern research.

Looking ahead, the compound’s potential applications in covalent drug design and bioconjugation are areas ripe for exploration. The reactive methylidene moiety could be harnessed for selective modifications, a strategy gaining traction in the development of antibody-drug conjugates (ADCs) and small-molecule probes. As the pharmaceutical industry continues to prioritize targeted delivery systems, compounds like this are likely to remain in the spotlight.

In summary, Tert-butyl 3-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}azetidine-1-carboxylate (CAS No. 2763779-72-0) exemplifies the intersection of synthetic innovation and therapeutic potential. Its structural features align with cutting-edge trends in drug discovery, sustainable chemistry, and bioconjugation, making it a compound of enduring relevance. As research progresses, its role in addressing unmet medical needs and advancing chemical methodology will undoubtedly expand.